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Compound of Interest

Compound Name: Z-Gly-Gly-Arg-AMC

Cat. No.: B10799669 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of the

fluorogenic substrate Z-Gly-Gly-Arg-AMC. Adherence to these guidelines is critical for

ensuring laboratory safety and maintaining the integrity of your research.

Immediate Safety and Handling Plan
Due to conflicting safety data, Z-Gly-Gly-Arg-AMC and its salts should be handled as

potentially hazardous. Assume the compound is harmful if swallowed and can cause skin and

eye irritation.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following table summarizes the

recommended PPE.

Operation Required PPE

Handling Solid (Powder)

- Nitrile gloves (double-gloving recommended)-

Lab coat- ANSI-approved safety goggles- N95

respirator (or higher) in a fume hood

Handling Liquid (Solutions)
- Nitrile gloves- Lab coat- ANSI-approved safety

goggles- Face shield (if splash hazard exists)
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Operational Plan: From Receipt to Use
1. Receiving and Storage:

Upon receipt, inspect the container for damage.

Store the lyophilized powder at -20°C or -80°C in a tightly sealed, light-protected container.

2. Preparation of Stock Solutions:

Warning: Handle the powdered form in a chemical fume hood to prevent inhalation.

Don personal protective equipment as outlined in the table above.

To prepare a stock solution, dissolve Z-Gly-Gly-Arg-AMC in an appropriate solvent such as

DMSO or water.[1][2] For example, to create a 10 mM stock solution in water, follow the

quantitative guide in the table below.

If using water, the solution can be sterilized by passing it through a 0.22 µm filter.[2]

Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles and store

at -20°C for up to one month or -80°C for up to six months, protected from light.[2]

3. Preparation of Working Solutions:

On the day of the experiment, thaw an aliquot of the stock solution.

Dilute the stock solution to the desired final concentration (e.g., 10-50 µM) with the

appropriate assay buffer.[1][2]

Working solutions should be prepared fresh and used immediately. Protect from light.[1]

Spill Management
Solid Spills: Do not sweep. Gently cover the spill with absorbent material. Moisten the

material with water and wipe up with a damp cloth or use a HEPA-filtered vacuum.

Liquid Spills: Absorb the spill with inert material (e.g., vermiculite, sand) and place it in a

sealed container for disposal.
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Clean the spill area with a suitable detergent and water.

Disposal Plan
All waste containing Z-Gly-Gly-Arg-AMC or 7-amino-4-methylcoumarin (AMC) must be treated

as hazardous chemical waste.

1. Waste Segregation:

Collect all contaminated materials (e.g., pipette tips, tubes, gloves) in a dedicated, labeled

hazardous waste container.

Liquid waste (unused solutions, rinsates) should be collected in a separate, sealed, and

labeled hazardous waste container.

2. Container Decontamination:

Empty containers must be triple-rinsed with a suitable solvent (e.g., ethanol or water).

The first rinsate must be collected and disposed of as hazardous waste. Subsequent rinses

may be disposed of down the drain with copious amounts of water, pending local regulations.

3. Final Disposal:

Dispose of all hazardous waste through your institution's environmental health and safety

office.

Incineration by a licensed waste disposal company is a common method for this type of

chemical waste.

Quantitative Data Summary
The following table provides key quantitative information for the preparation and use of Z-Gly-
Gly-Arg-AMC.
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Parameter Value Notes

Molecular Weight ~579.6 g/mol (free acid) Varies slightly with salt form.

Excitation Wavelength ~360-390 nm[1]
Optimal wavelength may vary

with instrumentation.

Emission Wavelength ~460-480 nm[1]

Typical Stock Solution Conc. 10 mM[1] In DMSO or water.

Typical Working Conc. 10 - 50 µM[1] Diluted in assay buffer.

Storage (Lyophilized) -20°C to -80°C
Protect from light and

moisture.

Storage (Stock Solution)
-20°C (1 month), -80°C (6

months)[2]
Aliquoted, protected from light.

Experimental Protocol: Thrombin Activity Assay
This is a generalized protocol for measuring thrombin activity using Z-Gly-Gly-Arg-AMC.

Optimization may be required for specific experimental conditions.

1. Reagent Preparation:

Prepare an assay buffer (e.g., 10 mM Tris-Cl, pH 7.4, 150 mM NaCl, 10 mM MgCl2, 1 mM

CaCl2, 0.1% w/v BSA, 0.01% v/v Triton-X100).[1]

Prepare a 50 µM working solution of Z-Gly-Gly-Arg-AMC in the assay buffer.[1]

Prepare a solution of thrombin and any test samples (e.g., inhibitors) in the assay buffer.

2. Assay Procedure:

In a 384-well plate, add your samples and thrombin solution.[1]

Incubate for 15 minutes at the desired temperature (e.g., 25°C).[1]

Initiate the reaction by adding the Z-Gly-Gly-Arg-AMC working solution to each well.[1]
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Immediately begin measuring the fluorescence intensity using a fluorescence plate reader

with excitation at ~360 nm and emission at ~465 nm.[1]

Record fluorescence readings at regular intervals (e.g., every 3 minutes) for a specified

duration (e.g., 30 minutes).[1]

3. Data Analysis:

The rate of increase in fluorescence is proportional to the thrombin activity.

Calculate the reaction velocity from the linear portion of the fluorescence versus time plot.

Visual Workflow for Safe Handling
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Caption: Workflow for the safe handling of Z-Gly-Gly-Arg-AMC from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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